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Compound of Interest

Compound Name: 3-Phenylethynyl-pyridine

Cat. No.: B084325

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-phenylethynyl-
pyridine, a valuable building block in medicinal chemistry and materials science. The primary
focus of this document is the Sonogashira cross-coupling reaction, the most prevalent and
versatile method for the preparation of this compound.

Core Synthesis Strategy: The Sonogashira Coupling

The synthesis of 3-phenylethynyl-pyridine is most commonly achieved through a palladium-
and copper-catalyzed cross-coupling reaction known as the Sonogashira coupling.[1] This
reaction forms a carbon-carbon bond between a terminal alkyne (phenylacetylene) and an aryl
halide (a 3-halopyridine). The general transformation is depicted below:

Reaction Scheme:
Caption: The catalytic cycles of the Sonogashira cross-coupling reaction.

Experimental Workflow for Synthesis of 3-Phenylethynyl-pyridine
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Caption: A generalized workflow for the synthesis and purification of 3-phenylethynyl-
pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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